Cas no 2227749-00-8 (4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,2,3-triol)

4-(1S)-2,2,2-Trifluoro-1-hydroxyethylbenzene-1,2,3-triol is a fluorinated aromatic compound featuring a chiral hydroxyethyl group and three phenolic hydroxyl substituents. Its trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable in medicinal chemistry and agrochemical applications. The stereospecific (1S)-hydroxyethyl moiety contributes to selective interactions with biological targets, while the triol functionality allows for versatile derivatization. This compound is particularly useful as an intermediate in synthesizing pharmaceuticals, where fluorine incorporation improves bioavailability and binding affinity. Its structural features also support applications in materials science, such as designing fluorinated polymers or ligands for asymmetric catalysis. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes.
4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,2,3-triol structure
2227749-00-8 structure
Product Name:4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,2,3-triol
CAS No:2227749-00-8
MF:C8H7F3O4
MW:224.133993387222
CID:6433832
PubChem ID:165976709
Update Time:2025-06-09

4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

    • 4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,2,3-triol
    • EN300-1941919
    • 4-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]benzene-1,2,3-triol
    • 2227749-00-8
    • Inchi: 1S/C8H7F3O4/c9-8(10,11)7(15)3-1-2-4(12)6(14)5(3)13/h1-2,7,12-15H/t7-/m0/s1
    • InChI Key: MYLSTJOCQMOXOP-ZETCQYMHSA-N
    • SMILES: FC([C@H](C1C=CC(=C(C=1O)O)O)O)(F)F

Computed Properties

  • Exact Mass: 224.02964319g/mol
  • Monoisotopic Mass: 224.02964319g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 80.9Ų

4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,2,3-triol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1941919-1g
4-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]benzene-1,2,3-triol
2227749-00-8
1g
$1357.0 2023-09-17
Enamine
EN300-1941919-5g
4-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]benzene-1,2,3-triol
2227749-00-8
5g
$3935.0 2023-09-17
Enamine
EN300-1941919-10g
4-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]benzene-1,2,3-triol
2227749-00-8
10g
$5837.0 2023-09-17
Enamine
EN300-1941919-0.05g
4-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]benzene-1,2,3-triol
2227749-00-8
0.05g
$1140.0 2023-09-17
Enamine
EN300-1941919-0.1g
4-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]benzene-1,2,3-triol
2227749-00-8
0.1g
$1195.0 2023-09-17
Enamine
EN300-1941919-0.25g
4-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]benzene-1,2,3-triol
2227749-00-8
0.25g
$1249.0 2023-09-17
Enamine
EN300-1941919-0.5g
4-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]benzene-1,2,3-triol
2227749-00-8
0.5g
$1302.0 2023-09-17
Enamine
EN300-1941919-1.0g
4-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]benzene-1,2,3-triol
2227749-00-8
1g
$1357.0 2023-05-23
Enamine
EN300-1941919-2.5g
4-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]benzene-1,2,3-triol
2227749-00-8
2.5g
$2660.0 2023-09-17
Enamine
EN300-1941919-5.0g
4-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]benzene-1,2,3-triol
2227749-00-8
5g
$3935.0 2023-05-23

Additional information on 4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,2,3-triol

Introduction to 4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,2,3-triol (CAS No. 2227749-00-8)

4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,2,3-triol (CAS No. 2227749-00-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a trifluoromethyl group and multiple hydroxyl functionalities. These features contribute to its potential therapeutic applications and make it a subject of ongoing scientific investigation.

The trifluoromethyl group in the compound is known for its ability to enhance the lipophilicity and metabolic stability of molecules. This property is particularly valuable in drug design, as it can improve the pharmacokinetic profile of potential therapeutics. Additionally, the presence of multiple hydroxyl groups provides opportunities for hydrogen bonding and other intermolecular interactions, which can influence the compound's biological activity and solubility.

Recent studies have explored the potential of 4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,2,3-triol in various therapeutic areas. One notable area of research is its application in the treatment of neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry (2023) reported that this compound exhibits neuroprotective effects by modulating oxidative stress and inflammation pathways. The researchers found that the compound effectively reduced neuronal cell death in vitro and improved cognitive function in animal models of Alzheimer's disease.

In another study published in the European Journal of Medicinal Chemistry (2023), 4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,2,3-triol was investigated for its anti-inflammatory properties. The results showed that the compound significantly inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests that the compound may have potential as an anti-inflammatory agent for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

The structural uniqueness of 4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,2,3-triol also makes it an interesting candidate for drug delivery systems. Research published in the International Journal of Pharmaceutics (2023) demonstrated that incorporating this compound into nanoparticle formulations could enhance its bioavailability and target delivery to specific tissues. This approach could potentially improve the efficacy and reduce the side effects of therapeutic interventions.

Furthermore, the compound's ability to form stable complexes with metal ions has been explored for its potential applications in chelation therapy. A study in Dalton Transactions (2023) reported that 4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,2,3-triol can effectively bind to toxic metal ions such as lead and mercury. This property could be leveraged to develop new chelating agents for treating metal poisoning.

In conclusion, 4-(1S)-2,2,2-trifluoro-1-hydroxyethylbenzene-1,2,3-triol (CAS No. 2227749-00-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure endows it with valuable properties that make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its biological activities and therapeutic potential.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD